N1,N4-Bis[1-(1H-1,2,3-benzotriazol-1-yl)octyl]benzene-1,4-diamine

Specification

• CAS No.: 300684-92-8
• Molecular Formula: C34H46N8
• Molecular Weight: 566.798
• IUPAC Name: 1-N,4-N-bis[1-(benzotriazol-1-yl)octyl]benzene-1,4-diamine
• Standard InChI: InChI=1S/C34H46N8/c1-3-5-7-9-11-21-33(41-31-19-15-13-17-29(31)37-39-41)35-27-23-25-28(26-24-27)36-34(22-12-10-8-6-4-2)42-32-20-16-14-18-30(32)38-40-42/h13-20,23-26,33-36H,3-12,21-22H2,1-2H3
• Standard InChI Key: QJLDDHRAHMBLPX-UHFFFAOYSA-N
• SMILES: CCCCCCCC(NC1=CC=C(C=C1)NC(CCCCCCC)N2C3=CC=CC=C3N=N2)N4C5=CC=CC=C5N=N4

Introduction

N1,N4-Bis[1-(1H-1,2,3-benzotriazol-1-yl)octyl]benzene-1,4-diamine is a complex organic compound with a molecular formula of C34H46N8 and a molecular weight of 566.783 g/mol. This compound is characterized by its unique structure, which includes benzotriazole moieties linked to a benzene-1,4-diamine backbone via octyl chains. The presence of benzotriazole groups suggests potential applications in various chemical and biological contexts, given the known properties of benzotriazoles as versatile intermediates in organic synthesis.

Synthesis and Preparation

While specific synthesis details for N1,N4-Bis[1-(1H-1,2,3-benzotriazol-1-yl)octyl]benzene-1,4-diamine are not readily available in the provided sources, the synthesis of similar compounds typically involves the reaction of benzotriazole derivatives with diamines in the presence of suitable catalysts or coupling agents. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product.

Applications and Potential Uses

Benzotriazole derivatives are known for their utility in organic synthesis, acting as protecting groups or intermediates in peptide coupling reactions. The presence of benzotriazole moieties in N1,N4-Bis[1-(1H-1,2,3-benzotriazol-1-yl)octyl]benzene-1,4-diamine suggests potential applications in similar contexts, although specific uses for this compound are not well-documented in the available literature.

Research Findings and Future Directions

Given the limited information available on N1,N4-Bis[1-(1H-1,2,3-benzotriazol-1-yl)octyl]benzene-1,4-diamine, further research is needed to explore its chemical properties, biological activity, and potential applications. Studies focusing on the synthesis optimization, structural characterization, and functional evaluation of this compound would provide valuable insights into its utility in various fields.